4-{[5-methyl-1-(4-propoxyphenyl)-1H-1,2,3-triazol-4-yl]carbonyl}morpholine

• IUPAC Name: [5-methyl-1-(4-propoxyphenyl)triazol-4-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C17H22N4O3/c1-3-10-24-15-6-4-14(5-7-15)21-13(2)16(18-19-21)17(22)20-8-11-23-12-9-20/h4-7H,3,8-12H2,1-2H3
• InChI Key: LOMMRYJCCCWPRB-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)N3CCOCC3)C
• Molecular Formula: C17H22N4O3
• Molecular Weight: 330.4 g/mol

Description

Synthesis Analysis

The synthesis of similar triazole derivatives involves strategic reactions that combine morpholine and triazole moieties with various substituents. A common approach might involve the coupling of diphenylmethanol derivatives with morpholine under specific conditions to form the desired triazolylmorpholine framework, showcasing the versatility of these compounds in synthetic chemistry (Wu et al., 2008).

Molecular Structure Analysis

Molecular structure analysis of related compounds has revealed that the morpholine ring typically adopts a chair conformation, which is a stable configuration that affects the compound's overall geometry and reactivity. The spatial arrangement of the morpholine and the substituted triazolyl groups plays a crucial role in defining the properties and potential applications of these compounds (Wu et al., 2008).

Mechanism of Action

The mechanism of action of morpholine and triazole derivatives can vary widely depending on the specific compound and its biological target. For example, triazole compounds are readily capable of binding in the biological system with a variety of enzymes and receptors.

Safety and Hazards

Morpholine is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It’s a flammable liquid and vapor, harmful if swallowed, causes severe skin burns and eye damage, may cause respiratory irritation, and is suspected of damaging fertility.

Future Directions

The future directions in the study of morpholine and triazole derivatives could involve the development of new synthetic methods, the discovery of new biological activities, and the design of new drugs based on these structures.